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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ATTO 390, a
fluorescent dye, in immunofluorescence (IF) staining applications.

Application Notes

ATTO 390 is a fluorescent label belonging to the coumarin dye family.[1][2][3][4][5] It is
characterized by a high fluorescence quantum yield and good photostability, making it a robust
choice for various fluorescence microscopy applications.[3][4][5][6][7] Its large Stokes shift
(approximately 89 nm) minimizes self-quenching and improves the signal-to-noise ratio.[1][3]
ATTO 390 is moderately hydrophilic and can be efficiently excited by the 365 nm or 405 nm
laser lines.[1][4][5][8] These properties make it particularly well-suited for single-molecule
detection and high-resolution microscopy techniques.[6][7]

Key Features:

» High Fluorescence Yield: Ensures bright and easily detectable signals.[1]
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o Large Stokes Shift: The significant separation between excitation and emission maxima
reduces spectral overlap.[1][3]

» Good Photostability: Allows for longer exposure times and repeated imaging with less signal
degradation.[3][4][5][6][7]

» Versatility: Can be conjugated to various molecules, including antibodies, for targeted
labeling.

Quantitative Data

The optical properties of ATTO 390 are summarized in the table below for easy reference and

comparison.
Property Value Reference
Maximum Excitation (Aex) 390 nm [1][2][8]
Maximum Emission (Aem) 479 nm [11[2][8]
Extinction Coefficient (Emax) 24 x10*Mtcm? [L12181en1011]
Fluorescence Quantum Yield 0.90 2]
(@f)
Fluorescence Lifetime (tfl) 5.0 ns [11218110111]
Molecular Weight ~343.42 g/mol [1]

Experimental Protocols

This section provides a detailed protocol for direct and indirect immunofluorescence staining
using antibodies conjugated to ATTO 390.

l. Antibody Conjugation with ATTO 390

For researchers who wish to conjugate their own primary antibodies with ATTO 390,
commercially available conjugation kits are a straightforward option. Alternatively, NHS esters
of ATTO 390 can be used for labeling the amine groups of antibodies.
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Protocol using ATTO 390 NHS Ester:

o Antibody Preparation: Dissolve the antibody in bicarbonate buffer (0.1 M, pH 8.3) to a
concentration of 2 mg/mL. Ensure the buffer is free of amine-containing substances like Tris
or glycine.

» Dye Preparation: Immediately before use, prepare a stock solution of ATTO 390 NHS ester
in anhydrous DMF or DMSO at a concentration of 5 mg/mL.

o Conjugation Reaction: Add the reactive dye solution to the antibody solution. The molar ratio
of dye to antibody will need to be optimized, but a starting point of a 10-fold molar excess of
dye is recommended.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle
shaking.

 Purification: Separate the conjugated antibody from the free dye using gel filtration (e.g., a
Sephadex G-25 column) or dialysis.

o Storage: Store the purified ATTO 390-conjugated antibody at 4°C for short-term use or at
-20°C in aliquots with a cryoprotectant (e.g., 50% glycerol) for long-term storage. Protect
from light.

Il. Immunofluorescence Staining Protocol

This protocol provides a general workflow for staining cells cultured on coverslips. Buffer
volumes and incubation times may require optimization based on the specific cell type, antigen,
and antibody used.

Materials:
¢ Phosphate-Buffered Saline (PBS)
» Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

e Permeabilization Buffer: 0.1-0.5% Triton X-100 in PBS
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» Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) or normal serum from the host species
of the secondary antibody in PBS

e Primary Antibody (if using indirect IF)

e ATTO 390-conjugated Primary Antibody (for direct IF) or ATTO 390-conjugated Secondary
Antibody (for indirect IF)

¢ Nuclear Counterstain (e.g., DAPI)
o Antifade Mounting Medium

o Coverslips with cultured cells
Procedure:

e Cell Culture and Fixation: a. Culture cells on sterile glass coverslips to the desired
confluency. b. Aspirate the culture medium and wash the cells twice with PBS. c. Fix the cells
by incubating with 4% PFA in PBS for 15 minutes at room temperature. d. Wash the cells
three times with PBS for 5 minutes each.

o Permeabilization (for intracellular antigens): a. Incubate the fixed cells with Permeabilization
Buffer for 10 minutes at room temperature. b. Wash the cells three times with PBS for 5
minutes each.

e Blocking: a. Incubate the cells with Blocking Buffer for 1 hour at room temperature to reduce
non-specific antibody binding.

e Antibody Incubation:

o Indirect Immunofluorescence: i. Dilute the primary antibody to its optimal concentration in
Blocking Buffer. ii. Incubate the cells with the diluted primary antibody for 1-2 hours at
room temperature or overnight at 4°C. iii. Wash the cells three times with PBS for 5
minutes each. iv. Dilute the ATTO 390-conjugated secondary antibody to its optimal
concentration in Blocking Buffer. v. Incubate the cells with the diluted secondary antibody
for 1 hour at room temperature, protected from light. vi. Wash the cells three times with
PBS for 5 minutes each, protected from light.
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o Direct Immunofluorescence: i. Dilute the ATTO 390-conjugated primary antibody to its
optimal concentration in Blocking Buffer. ii. Incubate the cells with the diluted antibody for
1-2 hours at room temperature, protected from light. iii. Wash the cells three times with
PBS for 5 minutes each, protected from light.

o Counterstaining (Optional): a. Incubate the cells with a nuclear counterstain like DAPI
according to the manufacturer's instructions. b. Wash the cells twice with PBS.

e Mounting: a. Mount the coverslips onto glass slides using an antifade mounting medium. b.
Seal the edges of the coverslip with nail polish to prevent drying.

e Imaging: a. Image the stained cells using a fluorescence microscope equipped with
appropriate filters for ATTO 390 (Excitation: ~390 nm, Emission: ~479 nm).

Diagrams
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Caption: Workflow for immunofluorescence (IF) staining using ATTO 390 conjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12058962?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

